2-Bromo-4-(bromomethyl)-1,3-dichlorobenzene

• CAS No.: 886615-68-5
• Molecular Formula: C7H4Br2Cl2
• Molecular Weight: 318.82 g/mol
• IUPAC Name: 3-bromo-1-(bromomethyl)-2,4-dichlorobenzene
• InChI: InChI=1S/C7H4Br2Cl2/c8-3-4-1-2-5(10)6(9)7(4)11/h1-2H,3H2
• InChI Key: FRCVWNGJQXSYGK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1CBr)Cl)Br)Cl

Description

2-Bromo-4-(bromomethyl)-1,3-dichlorobenzene is a useful research compound. Its molecular formula is C7H4Br2Cl2 and its molecular weight is 318.82 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Place 2-bromo-1,3-dichloro-4-methylbenzene (50 g, 208 mmol) in carbon tetrachloride (400 mL). Add benzoyl peroxide (5 g, 20.8 mmol) and NBS (38.9 g, 219 mmol) and heat to 80° C. and stir for 16 hours. Cool reaction and filter. Dissolve in hexanes and wash with sodium bisulfate and then with sodium bicarbonate. Purify by distillation. Collect product at 135° C. under reduced pressure to give 43.5 g (65%) of 2-bromo-4-(bromomethyl)-1,3-dichlorobenzene.